Cas no 1289171-89-6 (6-Fluoro-4-methoxypyridine-2-carbaldehyde)

• Product Name: 6-Fluoro-4-methoxypyridine-2-carbaldehyde
• CAS No: 1289171-89-6
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• CID: 4905141
• Update Time: 2025-10-29

6-Fluoro-4-methoxypyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-methoxypicolinaldehyde
• AB78853
• 6-FLUORO-4-METHOXYPYRIDINE-2-CARBALDEHYDE
• 6-Fluoro-4-methoxypyridine-2-carbaldehyde

• Inchi： 1S/C7H6FNO2/c1-11-6-2-5(4-10)9-7(8)3-6/h2-4H,1H3
• InChI Key： AYBJWYNIKFFVNX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C=O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2

Additional information on 6-Fluoro-4-methoxypyridine-2-carbaldehyde

Introduction to 6-Fluoro-4-methoxypyridine-2-carbaldehyde (CAS No: 1289171-89-6)

6-Fluoro-4-methoxypyridine-2-carbaldehyde, identified by its CAS number 1289171-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative features a pyridine core substituted with a fluoro group at the 6-position and a methoxy group at the 4-position, flanked by an aldehyde functionality at the 2-position. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The fluoro and methoxy substituents in 6-Fluoro-4-methoxypyridine-2-carbaldehyde play crucial roles in modulating the electronic and steric properties of the pyridine ring. The presence of the fluoro group, known for its ability to enhance metabolic stability and binding affinity, contributes to the compound's potential as a pharmacophore in drug design. Similarly, the methoxy group introduces polarity and hydrophilicity, influencing solubility and interactions with biological targets. These features are particularly relevant in modern drug discovery, where optimizing physicochemical properties is essential for achieving desired pharmacokinetic profiles.

Recent advancements in synthetic methodologies have expanded the utility of 6-Fluoro-4-methoxypyridine-2-carbaldehyde as a building block for more complex molecules. Researchers have leveraged its reactive aldehyde group to facilitate condensation reactions with amines, amides, and other nucleophiles, yielding diverse derivatives with tailored biological activities. For instance, studies have demonstrated its application in generating kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The compound's ability to serve as a precursor for such high-value intermediates underscores its importance in industrial-scale pharmaceutical synthesis.

The aldehyde functionality at the 2-position of 6-Fluoro-4-methoxypyridine-2-carbaldehyde is particularly noteworthy for its reactivity in forming Schiff bases and other covalent linkages. These derivatives have been explored for their potential in antimicrobial and anticancer applications. Moreover, the pyridine scaffold itself is a common motif in many drugs, including antiviral agents and central nervous system (CNS) therapeutics. The structural versatility offered by this compound makes it a cornerstone in medicinal chemistry libraries, enabling rapid screening and optimization for new drug candidates.

Incorporating 6-Fluoro-4-methoxypyridine-2-carbaldehyde into drug development pipelines has been further facilitated by recent computational studies that highlight its favorable interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to enzymes such as protein kinases and transcription factors, suggesting its potential role in modulating signaling pathways implicated in diseases like cancer and neurodegeneration. These findings align with emerging trends in precision medicine, where targeted inhibition of specific molecular pathways is key to therapeutic intervention.

The synthetic accessibility of 6-Fluoro-4-methoxypyridine-2-carbaldehyde has also been improved through novel catalytic processes. Transition-metal-catalyzed reactions, including cross-coupling and oxidation methods, have enabled more efficient production routes compared to traditional approaches. Such innovations not only reduce costs but also minimize waste generation, aligning with green chemistry principles. The scalability of these synthetic protocols ensures that researchers can access sufficient quantities of this intermediate for both academic investigations and commercial applications.

Emerging research indicates that derivatives of 6-Fluoro-4-methoxypyridine-2-carbaldehyde may exhibit novel mechanisms of action beyond their current applications. For example, modifications to the pyridine ring or introduction of additional functional groups could enhance bioavailability or selectively target specific disease pathways. Ongoing clinical trials are exploring new analogs derived from this scaffold for conditions such as autoimmune disorders and infectious diseases. The adaptability of this compound underscores its enduring relevance in addressing unmet medical needs.

The role of computational chemistry in optimizing derivatives of 6-Fluoro-4-methoxypyridine-2-carbaldehyde cannot be overstated. High-throughput virtual screening (HTVS) has accelerated the identification of promising candidates by rapidly evaluating thousands of molecular structures for binding affinity and specificity. Artificial intelligence (AI)-driven platforms further enhance this process by predicting optimal modifications to improve pharmacological properties. Such tools are transforming drug discovery into a more data-driven endeavor, where compounds like 6-Fluoro-4-methoxypyridine-2-carbaldehyde serve as foundational elements in predictive models.

In conclusion, 6-Fluoro-4-methoxypyridine-2-carbaldehyde (CAS No: 1289171-89-6) represents a versatile and highly functional intermediate with broad applicability across pharmaceutical research and development. Its unique structural features—combining electronic effects from fluorination and methoxylation with reactivity from the aldehyde group—make it indispensable for synthesizing biologically active molecules. As methodologies evolve toward more sustainable and efficient synthetic routes, this compound continues to be integral to innovation in medicinal chemistry. Future research will likely uncover even more diverse applications for derivatives derived from this versatile scaffold.